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Compound of Interest

Compound Name: 2,6,8-Trichloropurine

Cat. No.: B1237924 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2,6,8-Trichloropurine are paramount to ensuring laboratory

safety and environmental compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of 2,6,8-Trichloropurine, adhering to general best

practices for hazardous chemical waste management.

Important Note: The following procedures are based on general hazardous waste guidelines.

Always consult your institution's Environmental Health and Safety (EHS) department and local

regulations for specific disposal requirements, as these can vary.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). In case of accidental exposure, follow these immediate

steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[1][2]

Remove contaminated clothing and shoes.

Inhalation: If inhaled, remove to fresh air.[1][2] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.
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Ingestion: If swallowed, wash out mouth with water provided the person is conscious.[1] Call

a physician.[1]

Step-by-Step Disposal Protocol
The disposal of 2,6,8-Trichloropurine should be managed as hazardous waste. Do not

dispose of this chemical down the drain or in regular trash.

Waste Collection:

Collect waste 2,6,8-Trichloropurine, including any contaminated materials (e.g., filter

paper, gloves, absorbent pads), in a designated, compatible, and clearly labeled

hazardous waste container.[3][4]

Ensure the container is in good condition and has a secure, tight-fitting lid to prevent leaks

or spills.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name: "2,6,8-Trichloropurine." Avoid using

abbreviations or chemical formulas.[3]

Indicate the approximate quantity or concentration of the waste.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) or a central hazardous waste storage area.

Ensure the storage area is well-ventilated, secure, and away from incompatible materials.

[1]

Store in a dry place and keep the container tightly closed.[2]

Arranging for Disposal:
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Contact your institution's EHS department or hazardous waste management provider to

schedule a pickup.[3][4]

Provide them with all necessary information about the waste, as indicated on your label.

Prudent Practices for Handling 2,6,8-Trichloropurine
Waste
The following table summarizes key safety and handling information for managing 2,6,8-
Trichloropurine waste.

Parameter Guideline

Personal Protective Equipment (PPE)
Chemical-resistant gloves, safety goggles or

face shield, lab coat.[1][2]

Waste Container
Compatible, leak-proof container with a secure

lid.[3][4]

Waste Labeling
"Hazardous Waste," "2,6,8-Trichloropurine," and

concentration/quantity.[3]

Storage Conditions
Well-ventilated, dry, and secure area away from

incompatible materials.[1][2]

Spill Cleanup

Use appropriate absorbent material, collect in a

sealed container, and dispose of as hazardous

waste.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,6,8-
Trichloropurine.
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Generate 2,6,8-Trichloropurine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Compatible Container

Securely Seal the Container

Label Container:
'Hazardous Waste'

'2,6,8-Trichloropurine'
Concentration/Quantity

Store in a Designated
Satellite Accumulation Area

Is the container full or
disposal scheduled?

Contact Institutional EHS for
Waste Pickup

  Yes

Continue to Store Safely

  No

EHS Collects Waste for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6,8-Trichloropurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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